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Compound of Interest

Compound Name: AU1235

Cat. No.: B15564615

For immediate release

This document provides essential guidance on the proper disposal procedures for the chemical
compound AU1235. It is intended for researchers, scientists, and drug development
professionals to ensure safe handling and environmental protection. The following procedures
are based on the known chemical properties of AU1235 and general guidelines for the disposal
of similar hazardous materials.

AU1235 is an adamantyl urea compound with a trifluorophenyl group, making it a fluorinated
organic molecule. While a specific Safety Data Sheet (SDS) from the manufacturer should
always be consulted as the primary source of information, this guide synthesizes available data
on structurally similar compounds to provide a robust operational plan for its disposal.

Key Chemical and Safety Data

A summary of the key identifiers and known solubility for AU1235 is presented below. This
information is critical for understanding its physical properties and potential interactions.
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Property Value Source

) 1-(2-adamantyl)-3-(2,3,4-
Chemical Name ] PubChem
trifluorophenyl)urea

CAS Number 1338780-86-1 MedChemExpress
Molecular Formula C17H19F3N20 MedChemExpress
Molecular Weight 324.34 g/mol MedChemExpress
Solubility Soluble in DMSO MedChemExpress

Personal Protective Equipment (PPE)

Before handling AU1235 for any purpose, including disposal, personnel must be equipped with
the appropriate personal protective equipment to minimize exposure risk.

PPE Item Specification

Gloves Nitrile rubber, minimum thickness 0.11 mm
Eye Protection Chemical safety goggles or face shield
Lab Coat Standard laboratory coat

Use a properly fitted, air-purifying or air-fed
Respiratory Protection respirator complying with an approved standard

if a risk assessment indicates this is necessary.

Step-by-Step Disposal Protocol

The disposal of AU1235 must be handled as hazardous waste. The following steps outline the
recommended procedure for its safe disposal.

1. Waste Segregation and Collection:

» Solid Waste: Collect unadulterated AU1235 powder, contaminated personal protective
equipment (e.g., gloves, weighing paper), and any other solid materials that have come into
contact with the compound in a designated, clearly labeled hazardous waste container.
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Ligquid Waste: Collect solutions containing AU1235 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility is confirmed. Given its solubility in DMSO, ensure the waste container is
compatible with dimethyl sulfoxide.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "AU1235 (1-(2-adamantyl)-3-(2,3,4-trifluorophenyl)urea),” and the primary hazards
(e.g., "Toxic," "lrritant").

. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure satellite
accumulation area.

Ensure containers are kept closed when not in use.
Store away from incompatible materials, such as strong oxidizing agents.
. Final Disposal:

All waste containing AU1235 must be disposed of through a licensed hazardous waste
disposal company.

The recommended method for the final disposal of AU1235 is high-temperature incineration.
The presence of a trifluorophenyl group makes the carbon-fluorine bonds highly stable,
requiring high temperatures for complete destruction. Incineration should be performed in a
facility equipped with appropriate emission control systems to manage potentially hazardous
combustion byproducts.

Do not dispose of AU1235 down the drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of AU1235.
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AU1235 Disposal Workflow
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AU1235 Disposal Workflow
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of AU1235, fostering a culture of safety and compliance.

 To cite this document: BenchChem. [Proper Disposal of AU1235: A Comprehensive Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564615#aul235-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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